Cas no 246152-21-6 (Cinchonain Ia; 3-Epimer, 5'-hydroxy)

• Product Name: Cinchonain Ia; 3-Epimer, 5'-hydroxy
• CAS No: 246152-21-6
• MF: C₂₄H₂₀O₁₀
• MW: 468.409607887268
• CID: 6666825
• Update Time: 2024-03-02

Cinchonain Ia; 3-Epimer, 5'-hydroxy Chemical and Physical Properties

Names and Identifiers

• Apocynin A
• (2R,3S,10S)-10-(3,4-Dihydroxyphenyl)-3,4,9,10-tetrahydro-3,5-dihydroxy-2-(3,4,5-trihydroxyphenyl)-2H,8H-benzo[1,2-b:3,4-b']dipyran-8-one
• (2R,3R,10S)-10-(3,4-Dihydroxyphenyl)-3,4,9,10-tetrahydro-3,5-dihydroxy-2-(3,4,5-trihydroxyphenyl)-2H,8H-benzo[1,2-b:3,4-b']dipyran-8-one
• Cinchonain Ia; 3-Epimer, 5'-hydroxy

• Inchi： 1S/C24H20O10/c25-13-2-1-9(3-15(13)27)11-7-20(31)33-19-8-14(26)12-6-18(30)23(34-24(12)21(11)19)10-4-16(28)22(32)17(29)5-10/h1-5,8,11,18,23,25-30,32H,6-7H2
• InChI Key： WHASVNKXAVKAJA-UHFFFAOYSA-N
• SMILES： OC1C(C2C=C(O)C(O)=C(O)C=2)OC2C(=C(C=C3C=2C(C2C=C(O)C(O)=CC=2)CC(=O)O3)O)C1

Computed Properties

• Hydrogen Bond Donor Count: 7
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 34
• XLogP3: 1.26

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids Epigallocatechins